Cas no 518-85-4 (2,3-dihydro-1H-phenalen-1-one)
2,3-dihydro-1H-phenalen-1-one structure
Product Name:2,3-dihydro-1H-phenalen-1-one
CAS No:518-85-4
MF:C13H10O
MW:182.217903614044
MDL:MFCD00218796
CID:2200380
PubChem ID:602781
Update Time:2025-04-21
2,3-dihydro-1H-phenalen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-1H-phenalen-1-one
- 2,3-dihydro-1-oxo-1H-phenalene
- 2,3-dihydro-phenalen-1-one
- 860-443-8
- 518-85-4
- dihydrophenalenone
- CS-0091715
- 7-Perinaphthanone
- 2,3-dihydrophenalen-1-one
- Maybridge1_002234
- 2,3-Dihydro-1H-phenalen-1-one #
- Perinaphthanone
- Z2573662594
- AAA51885
- AKOS021983180
- UNII-NQ635YUV6K
- EN300-333764
- SR-01000641903-1
- BTB 12784
- NQ635YUV6K
- HMS547N12
- D75192
- 1H-Phenalen-1-one, 2,3-dihydro-
- SCHEMBL254933
- DTXSID001307136
- CCG-52688
-
- MDL： MFCD00218796
- Inchi： 1S/C13H10O/c14-12-8-7-10-4-1-3-9-5-2-6-11(12)13(9)10/h1-6H,7-8H2
- InChI Key： NUCARPFILXBGFK-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=C3C=CC=C(CC1)C=23
Computed Properties
- Exact Mass: 182.073164938g/mol
- Monoisotopic Mass: 182.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
2,3-dihydro-1H-phenalen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM561511-1g |
2,3-Dihydro-1H-phenalen-1-one |
518-85-4 | 95%+ | 1g |
$1253 | 2023-01-03 | |
| Enamine | EN300-333764-0.05g |
2,3-dihydro-1H-phenalen-1-one |
518-85-4 | 95% | 0.05g |
$232.0 | 2023-09-04 | |
| Enamine | EN300-333764-0.1g |
2,3-dihydro-1H-phenalen-1-one |
518-85-4 | 95% | 0.1g |
$347.0 | 2023-09-04 | |
| Enamine | EN300-333764-0.25g |
2,3-dihydro-1H-phenalen-1-one |
518-85-4 | 95% | 0.25g |
$494.0 | 2023-09-04 | |
| Enamine | EN300-333764-0.5g |
2,3-dihydro-1H-phenalen-1-one |
518-85-4 | 95% | 0.5g |
$780.0 | 2023-09-04 | |
| Enamine | EN300-333764-1.0g |
2,3-dihydro-1H-phenalen-1-one |
518-85-4 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-333764-2.5g |
2,3-dihydro-1H-phenalen-1-one |
518-85-4 | 95% | 2.5g |
$1959.0 | 2023-09-04 | |
| Enamine | EN300-333764-5.0g |
2,3-dihydro-1H-phenalen-1-one |
518-85-4 | 95% | 5.0g |
$2900.0 | 2023-02-23 | |
| Enamine | EN300-333764-10.0g |
2,3-dihydro-1H-phenalen-1-one |
518-85-4 | 95% | 10.0g |
$4299.0 | 2023-02-23 | |
| Enamine | EN300-333764-1g |
2,3-dihydro-1H-phenalen-1-one |
518-85-4 | 95% | 1g |
$999.0 | 2023-09-04 |
2,3-dihydro-1H-phenalen-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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